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Compound of Interest

Compound Name: gnf-1331

L  Get Quote

Cat. No.: B1671979

For Research Use Only.

Introduction

GNF-1331 is a potent and selective inhibitor of Porcupine (PORCN), a membrane-bound O-
acyltransferase essential for the palmitoylation and subsequent secretion of Wnt ligands. By
inhibiting PORCN, GNF-1331 effectively blocks Wnt signaling, a crucial pathway implicated in
embryonic development and tumorigenesis. These application notes provide detailed protocols
for in vitro studies using GNF-1331 to investigate its effects on cancer cell lines with aberrant
Wnt signaling.

Physicochemical Properties

Property Value

Chemical Formula C20H20N602S2
Molecular Weight 440.5 g/mol

CAS Number 603101-22-0
Appearance Crystalline solid
Solubility Soluble in DMSO

Mechanism of Action
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GNF-1331 targets and inhibits the enzymatic activity of Porcupine (PORCN). This inhibition
prevents the palmitoylation of Wnt ligands, a critical post-translational modification required for
their secretion and subsequent binding to Frizzled receptors on target cells. The resulting
blockade of Wnt ligand secretion leads to the downregulation of the canonical Wnt/f3-catenin
signaling pathway.
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 To cite this document: BenchChem. [GNF-1331: In Vitro Application Notes and Protocols for
wnt Signaling Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671979#gnf-1331-experimental-protocol-for-in-vitro-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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